Cas no 1216010-54-6 ((5-tert-Butyl-oxazol-2-yl)-acetonitrile)
(5-tert-Butyl-oxazol-2-yl)-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-(tert-Butyl)oxazol-2-yl)acetonitrile
- (5-tert-Butyl-oxazol-2-yl)-acetonitrile
- 2-Oxazoleacetonitrile, 5-(1,1-dimethylethyl)-
-
- Inchi: 1S/C9H12N2O/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4H2,1-3H3
- InChI Key: FZCCKCMERXVOKG-UHFFFAOYSA-N
- SMILES: O1C(CC#N)=NC=C1C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- XLogP3: 1.7
- Topological Polar Surface Area: 49.8
(5-tert-Butyl-oxazol-2-yl)-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM489196-1g |
2-(5-(tert-Butyl)oxazol-2-yl)acetonitrile |
1216010-54-6 | 97% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD607638-1g |
2-(5-(tert-Butyl)oxazol-2-yl)acetonitrile |
1216010-54-6 | 97% | 1g |
¥3948.0 | 2023-04-05 |
(5-tert-Butyl-oxazol-2-yl)-acetonitrile Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (5-tert-Butyl-oxazol-2-yl)-acetonitrile
Recent Advances in the Application of (5-tert-Butyl-oxazol-2-yl)-acetonitrile (CAS: 1216010-54-6) in Chemical Biology and Pharmaceutical Research
The compound (5-tert-Butyl-oxazol-2-yl)-acetonitrile (CAS: 1216010-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heterocyclic nitrile derivative, characterized by its tert-butyl-substituted oxazole core, has been employed in the development of novel inhibitors, fluorescent probes, and other pharmacologically active compounds. Recent studies highlight its role in modulating protein-protein interactions and enzyme activities, particularly in the context of cancer therapeutics and neurodegenerative diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (5-tert-Butyl-oxazol-2-yl)-acetonitrile as a precursor for the synthesis of potent kinase inhibitors targeting the PI3K/AKT/mTOR pathway. The researchers utilized this compound to develop a series of analogues with improved selectivity and pharmacokinetic properties, showing promising results in preclinical models of breast cancer. The structural flexibility of the oxazole ring system allowed for fine-tuning of molecular interactions with the target enzymes, leading to enhanced therapeutic efficacy.
In the realm of chemical biology, (5-tert-Butyl-oxazol-2-yl)-acetonitrile has been instrumental in the design of activity-based probes for studying cysteine proteases. A recent Nature Chemical Biology publication (2024) described its incorporation into covalent inhibitors that selectively label active sites of cathepsins, enabling real-time monitoring of protease activity in live cells. This application provides valuable insights into the spatiotemporal regulation of proteolytic processes in disease states, particularly in inflammation and metastasis.
The synthetic accessibility of (5-tert-Butyl-oxazol-2-yl)-acetonitrile has also facilitated its use in diversity-oriented synthesis approaches. Several research groups have reported efficient one-pot methodologies for converting this building block into complex heterocyclic scaffolds with potential pharmacological activities. A notable example includes its transformation into oxazole-fused quinazolinones, which have shown dual inhibitory activity against topoisomerase II and histone deacetylases in recent screening campaigns.
From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent toxicological studies indicate that (5-tert-Butyl-oxazol-2-yl)-acetonitrile exhibits favorable metabolic stability and low cytotoxicity at concentrations typically used in research applications. However, researchers emphasize the need for proper handling due to its potential irritant properties, as highlighted in updated material safety data sheets from major chemical suppliers.
Looking forward, the unique chemical properties of (5-tert-Butyl-oxazol-2-yl)-acetonitrile position it as a valuable tool for medicinal chemistry and chemical biology research. Ongoing investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) development and as a building block for covalent inhibitor libraries. The compound's commercial availability from multiple suppliers and well-established synthetic protocols further enhance its utility for both academic and industrial research programs.
1216010-54-6 ((5-tert-Butyl-oxazol-2-yl)-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)